[3-(4-Methoxybutyl)-1-bicyclo[1.1.1]pentanyl]methanol

• IUPAC Name: [3-(4-methoxybutyl)-1-bicyclo[1.1.1]pentanyl]methanol
• InChI: InChI=1S/C11H20O2/c1-13-5-3-2-4-10-6-11(7-10,8-10)9-12/h12H,2-9H2,1H3
• InChI Key: PNQXUMYGZGQBDO-UHFFFAOYSA-N
• Canonical SMILES: COCCCCC12CC(C1)(C2)CO
• Molecular Formula: C11H20O2
• Molecular Weight: 184.27 g/mol

Description

[3-(4-Methoxybutyl)-1-bicyclo[1.1.1]pentanyl]methanol, also known as MBP, is a synthetic compound that has shown potential in various scientific research applications.

Mechanism of Action

[3-(4-Methoxybutyl)-1-bicyclo[1.1.1]pentanyl]methanol acts as a selective agonist for the mu-opioid receptor and has been shown to activate the G protein-coupled receptor pathway. This activation leads to the inhibition of adenylyl cyclase and the subsequent decrease in cyclic AMP levels. [3-(4-Methoxybutyl)-1-bicyclo[1.1.1]pentanyl]methanol also activates the mitogen-activated protein kinase pathway, which is involved in the regulation of cellular growth and differentiation.
Biochemical and Physiological Effects:
[3-(4-Methoxybutyl)-1-bicyclo[1.1.1]pentanyl]methanol has been shown to produce analgesic effects in animal models of acute and chronic pain. It has also been found to reduce inflammation and inhibit tumor growth. In addition, [3-(4-Methoxybutyl)-1-bicyclo[1.1.1]pentanyl]methanol has been shown to improve cognitive function and protect against neuronal damage.

Advantages and Limitations for Lab Experiments

One advantage of [3-(4-Methoxybutyl)-1-bicyclo[1.1.1]pentanyl]methanol is its selectivity for the mu-opioid receptor, which reduces the risk of opioid-related side effects. However, its potency is lower than that of other opioid agonists, which may limit its effectiveness in some applications. Additionally, [3-(4-Methoxybutyl)-1-bicyclo[1.1.1]pentanyl]methanol has a short half-life, which may require frequent dosing in animal studies.

Future Directions

Future research on [3-(4-Methoxybutyl)-1-bicyclo[1.1.1]pentanyl]methanol could focus on its potential as a treatment for neuropathic pain and neurodegenerative diseases. It could also be studied in combination with other drugs to enhance its effectiveness. Additionally, the development of more potent and long-lasting analogs of [3-(4-Methoxybutyl)-1-bicyclo[1.1.1]pentanyl]methanol could improve its therapeutic potential.

Synthesis Methods

The synthesis of [3-(4-Methoxybutyl)-1-bicyclo[1.1.1]pentanyl]methanol involves the reaction of 1-bicyclo[1.1.1]pentan-3-one with 4-methoxybutylmagnesium bromide, followed by reduction with lithium aluminum hydride. The final product is obtained after purification using column chromatography.

Scientific Research Applications

[3-(4-Methoxybutyl)-1-bicyclo[1.1.1]pentanyl]methanol has been studied for its potential as an analgesic, anti-inflammatory, and anti-tumor agent. It has also shown promise in the treatment of neuropathic pain and as a neuroprotective agent.